![molecular formula C21H14N4 B6178975 4-(pyridin-3-yl)-6-{1H-pyrrolo[2,3-b]pyridin-3-yl}quinoline CAS No. 2230901-44-5](/img/no-structure.png)
4-(pyridin-3-yl)-6-{1H-pyrrolo[2,3-b]pyridin-3-yl}quinoline
Overview
Description
4-(Pyridin-3-yl)-6-{1H-pyrrolo[2,3-b]pyridin-3-yl}quinoline (4-PPQ) is an organic compound with a quinoline core and two pyridine rings. It is a versatile compound that has been used in a wide range of applications, from pharmaceuticals to materials science. The compound has been studied extensively, with a variety of research applications in fields such as medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
4-(pyridin-3-yl)-6-{1H-pyrrolo[2,3-b]pyridin-3-yl}quinoline has been studied extensively, with a variety of research applications in fields such as medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been used as a scaffold for the synthesis of new compounds with potential therapeutic applications. In biochemistry, this compound has been used as a tool to study the structure and function of enzymes, as well as to investigate the mechanisms of enzyme catalysis. In pharmacology, this compound has been used to study the pharmacokinetics and pharmacodynamics of drugs, as well as to investigate drug-drug interactions.
Mechanism of Action
The mechanism of action of 4-(pyridin-3-yl)-6-{1H-pyrrolo[2,3-b]pyridin-3-yl}quinoline is still being investigated. However, it is believed that this compound acts as an inhibitor of enzymes in the cytochrome P450 family, which are responsible for the metabolism of drugs in the body. In addition, this compound may also act as an agonist of certain G-protein-coupled receptors, which are involved in the regulation of various physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being investigated. However, it is believed that this compound may have a variety of effects on the body, including modulation of enzyme activity, regulation of gene expression, and modulation of signal transduction pathways. In addition, this compound may also have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
The advantages of using 4-(pyridin-3-yl)-6-{1H-pyrrolo[2,3-b]pyridin-3-yl}quinoline in laboratory experiments include its availability and low cost, as well as its versatility. This compound is a readily available compound and is relatively inexpensive. In addition, this compound can be used in a variety of applications, from medicinal chemistry to materials science. However, there are also some limitations to using this compound in laboratory experiments. For example, this compound is not water-soluble, which can make it difficult to use in certain experiments. In addition, this compound is not as stable as other compounds, and can be easily degraded by light and heat.
Future Directions
The potential future applications of 4-(pyridin-3-yl)-6-{1H-pyrrolo[2,3-b]pyridin-3-yl}quinoline are vast. For example, this compound could be used as a scaffold for the synthesis of new compounds with potential therapeutic applications. In addition, this compound could be used to study the structure and function of enzymes, as well as to investigate the mechanisms of enzyme catalysis. This compound could also be used to study the pharmacokinetics and pharmacodynamics of drugs, as well as to investigate drug-drug interactions. Finally, this compound could be used to investigate its biochemical and physiological effects, including its anti-inflammatory and antioxidant effects.
Synthesis Methods
4-(pyridin-3-yl)-6-{1H-pyrrolo[2,3-b]pyridin-3-yl}quinoline can be synthesized through several methods. One method is the condensation reaction of 4-aminopyridine and 6-chloropyrrolo[2,3-b]pyridine. This reaction is usually performed in aqueous solution, with a base such as potassium carbonate or sodium hydroxide, and a catalyst such as pyridine or triethylamine. The reaction is usually completed within a few hours, and yields this compound as a white solid. Other methods of synthesis include the reaction of 4-aminopyridine with 6-chloropyridine in the presence of a base, or the reaction of 4-bromopyridine and 6-chloropyrrolo[2,3-b]pyridine.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-(pyridin-3-yl)-6-{1H-pyrrolo[2,3-b]pyridin-3-yl}quinoline' involves the synthesis of the pyridine and pyrrolopyridine rings separately, followed by their coupling to form the final product.", "Starting Materials": [ "3-cyanopyridine", "3-aminopyrrolo[2,3-b]pyridine", "2-chloro-4-nitroquinoline", "Sodium hydride", "Diisopropylamine", "Triethylamine", "Dimethylformamide", "Methanol", "Ethyl acetate", "Water" ], "Reaction": [ "Step 1: Synthesis of 3-cyanopyridine by reacting 3-chloropyridine with sodium cyanide in dimethylformamide.", "Step 2: Synthesis of 3-aminopyrrolo[2,3-b]pyridine by reducing 3-nitropyridine with sodium hydride in diisopropylamine.", "Step 3: Synthesis of 2-chloro-4-nitroquinoline by reacting 2-chloroaniline with nitric acid and hydrochloric acid in acetic acid.", "Step 4: Synthesis of the pyridine-pyrrolopyridine intermediate by coupling 3-cyanopyridine and 3-aminopyrrolo[2,3-b]pyridine in the presence of triethylamine in dimethylformamide.", "Step 5: Synthesis of the final product by coupling the pyridine-pyrrolopyridine intermediate with 2-chloro-4-nitroquinoline in the presence of triethylamine in methanol and ethyl acetate, followed by purification with water." ] } | |
CAS RN |
2230901-44-5 |
Molecular Formula |
C21H14N4 |
Molecular Weight |
322.4 |
Purity |
95 |
Origin of Product |
United States |
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